Cas no 1361528-85-9 (2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361528-85-9
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4920038
• Update Time: 2025-06-08

2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-9-1-6(2-10(14)12(9)15)8-4-16-11(18)3-7(8)5-17/h1-5H,(H,16,18)
• InChI Key： KWHCYBQVZXKYGX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CNC(C=C1C=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde

Introduction to 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361528-85-9)

2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361528-85-9, is a significant compound in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that includes an isonicotinaldehyde moiety functionalized with a hydroxyl group and a trichlorophenyl substituent. The presence of multiple halogen atoms in the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of this compound contribute to its versatility in various chemical transformations. The hydroxyl group at the 2-position and the electron-withdrawing nature of the trichlorophenyl group at the 5-position create a balance of reactivity that allows for selective modifications. This makes 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde a preferred building block in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The isonicotinaldehyde core is known for its biological activity, often serving as a precursor in the synthesis of antimicrobial and anti-inflammatory agents. The introduction of halogen atoms into this scaffold can further modulate biological properties, leading to enhanced efficacy or novel mechanisms of action.

One of the most compelling aspects of 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde is its utility in medicinal chemistry. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of isonicotinaldehyde can exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to cancer and neurodegenerative disorders. The trichlorophenyl group, in particular, has been found to enhance binding affinity to biological targets, improving the overall potency of derived compounds.

The synthesis of 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's potential as a synthetic intermediate but also demonstrate the broader capabilities of modern organic chemistry in constructing complex molecules.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde. Molecular modeling studies have been instrumental in predicting binding interactions with biological targets, allowing researchers to design derivatives with optimized pharmacokinetic properties. This integration of computational tools with experimental chemistry has significantly enhanced the efficiency of drug discovery programs.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary findings suggest that derivatives derived from 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde may exhibit promising therapeutic effects in models of inflammation and infection. The ability to fine-tune structural features while maintaining biological activity underscores the importance of this compound as a scaffold for drug development.

In conclusion, 2-Hydroxy-5-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361528-85-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.